Cas no 1005633-15-7 (1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1005633-15-7
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 3058886
• PubChem ID: 19585908
• Update Time: 2025-10-23

1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine
• STK349075
• AKOS000308158
• SB85775
• EN300-145732
• CS-0282501
• 1005633-15-7
• SCHEMBL25235716

• Inchi： 1S/C6H9F2N3/c1-3-5(9)4(2)11(10-3)6(7)8/h6H,9H2,1-2H3
• InChI Key： JMTGHVLWAIVQTO-UHFFFAOYSA-N
• SMILES： FC(N1C(C)=C(C(C)=N1)N)F

Computed Properties

• Exact Mass: 161.076454g/mol
• Monoisotopic Mass: 161.076454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 161.15g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine

Compound 1005633-15-7: 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine

The compound with CAS No. 1005633-15-7, known as 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a difluoromethyl group and two methyl substituents. The difluoromethyl group introduces interesting electronic properties, while the pyrazole ring provides a rigid framework for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the areas of drug delivery systems and catalytic processes. Researchers have explored the ability of 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine to act as a versatile building block for constructing complex molecular architectures. Its ability to undergo multiple types of chemical transformations, including nucleophilic substitution and condensation reactions, makes it an invaluable tool in organic synthesis.

In terms of synthesis, this compound can be prepared through a variety of methods, including the reaction of difluoroacetylene with appropriately substituted pyrazoles under catalytic conditions. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. The use of transition metal catalysts has been particularly effective in facilitating these reactions, leading to a surge in interest from both academic and industrial researchers.

One of the most promising applications of 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine is in the field of agricultural chemicals. Its unique electronic properties make it an effective ingredient in herbicides and fungicides, where it can selectively target specific plant pathogens without harming crops. Field trials have demonstrated its high efficacy against common agricultural pests, making it a potential candidate for large-scale commercialization.

Moreover, this compound has shown potential in the pharmaceutical industry as a precursor for developing novel drug molecules. Its ability to form stable complexes with metal ions has led to its use in designing new classes of antibiotics and anticancer agents. Recent research has focused on its role as a ligand in metalloenzyme mimics, where it can facilitate enzymatic reactions with high precision and efficiency.

The environmental impact of 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine has also been a topic of interest among scientists. Studies have shown that it exhibits low toxicity to non-target organisms and degrades rapidly under environmental conditions, making it an eco-friendly alternative to traditional chemical agents. This property is particularly important given the increasing emphasis on sustainable practices in modern agriculture and industry.

In conclusion, 1-(Difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1005633-15-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.